Methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate

• Molecular Formula: C16H18N4O4
• Molecular Weight: 330.34 g/mol
• IUPAC Name: methyl 2-[2-(quinoxaline-2-carbonylamino)propanoylamino]propanoate
• InChI: InChI=1S/C16H18N4O4/c1-9(14(21)19-10(2)16(23)24-3)18-15(22)13-8-17-11-6-4-5-7-12(11)20-13/h4-10H,1-3H3,(H,18,22)(H,19,21)
• InChI Key: PVGIBZIAMIWAMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(C)C(=O)OC)NC(=O)C1=NC2=CC=CC=C2N=C1
• CAS No.: 21650-07-7

Description

Methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate is a complex organic compound that belongs to the class of quinoxaline derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate typically involves the reaction of quinoxalin-2-ylcarbonyl chloride with alanylalanine methyl ester in the presence of a base. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the reactants . The reaction conditions often include the use of organic solvents such as dichloromethane or tetrahydrofuran, and the reaction is typically conducted at room temperature or slightly elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

Methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoxaline N-oxides under specific conditions.

Reduction: Reduction reactions can convert the quinoxaline ring to dihydroquinoxaline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoxaline ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols . The reactions are typically carried out under controlled temperatures and in the presence of catalysts or solvents to enhance the reaction rates and yields .

Major Products

The major products formed from these reactions include quinoxaline N-oxides, dihydroquinoxaline derivatives, and various substituted quinoxaline compounds .

Scientific Research Applications

Methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound has been studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is being investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: The compound is used in the development of functional materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate involves its interaction with specific molecular targets and pathways. The quinoxaline moiety can interact with DNA and proteins, leading to various biological effects . The compound may inhibit specific enzymes or interfere with cellular signaling pathways, contributing to its biological activities .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quinoxaline derivatives such as quinoxalin-2-one, dihydroquinoxaline, and quinoxaline N-oxides . These compounds share structural similarities but may differ in their chemical reactivity and biological activities .

Uniqueness

Methyl n-(quinoxalin-2-ylcarbonyl)alanylalaninate is unique due to its specific combination of the quinoxaline moiety with the alanylalanine ester, which imparts distinct chemical and biological properties . This uniqueness makes it a valuable compound for various scientific and industrial applications .